Cas no 3356-81-8 (Ethyl 5-chloro-2-methyl-1,3-oxazole-4-carboxylate)

• Product Name: Ethyl 5-chloro-2-methyl-1,3-oxazole-4-carboxylate
• CAS No: 3356-81-8
• MF: C₇H₈ClNO₃
• MW: 189.596321105957
• CID: 1458531
• PubChem ID: 53234185
• Update Time: 2025-04-20

Ethyl 5-chloro-2-methyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-methyl-1,3-oxazole-4-carboxylate
• ethyl 5-chloro-2-methyloxazole-4-carboxylate
• DA-19005
• 5-Chloro-2-methyl-4-oxazolecarboxylic acid ethyl ester
• 3356-81-8
• DTXSID80692846
• AKOS015950952

• Inchi： 1S/C7H8ClNO3/c1-3-11-7(10)5-6(8)12-4(2)9-5/h3H2,1-2H3
• InChI Key： BQBDDBZCPHJFSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(C)O1

Computed Properties

• Exact Mass: 189.0192708g/mol
• Monoisotopic Mass: 189.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų